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Compound of Interest

Compound Name: Cyclopyrimorate

Cat. No.: B1669518 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Cyclopyrimorate, a selective pyridazine herbicide. Adherence to these procedures is critical

for ensuring laboratory safety and environmental protection. This document is intended for

researchers, scientists, and drug development professionals who may handle this compound.

Cyclopyrimorate is a herbicide used to control broadleaf and grassy weeds in rice and

cereals.[1][2] While some safety data sheets (SDS) classify it as not a hazardous substance or

mixture[3], others indicate potential for skin and eye irritation.[4] Given its function as a

pesticide and the potential for varying hazard classifications depending on the formulation, it is

imperative to handle and dispose of Cyclopyrimorate as hazardous chemical waste.

Pre-Disposal and Handling Precautions
Before beginning any disposal process, ensure all personnel are equipped with appropriate

Personal Protective Equipment (PPE).

Engineering Controls: Always handle Cyclopyrimorate in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation exposure.[3] An accessible safety

shower and eye wash station are mandatory.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1669518?utm_src=pdf-interest
https://www.benchchem.com/product/b1669518?utm_src=pdf-body
https://www.benchchem.com/product/b1669518?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2627.htm
https://en.wikipedia.org/wiki/Cyclopyrimorate
https://file.medchemexpress.com/batch_PDF/HY-119989/Cyclopyrimorate-SDS-MedChemExpress.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Cyclopyrimorate.htm
https://www.benchchem.com/product/b1669518?utm_src=pdf-body
https://www.benchchem.com/product/b1669518?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-119989/Cyclopyrimorate-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Use chemically resistant protective gloves.

Body Protection: Wear impervious clothing, such as a lab coat.

Respiratory Protection: If dust or aerosols may be generated, a suitable respirator is

required.

Waste Collection and Segregation
Proper segregation of chemical waste is the first step in compliant disposal.

Waste Container: Use a designated, leak-proof waste container that is chemically compatible

with Cyclopyrimorate. The container must be kept securely closed except when adding

waste.

Labeling: Clearly label the waste container with "Hazardous Waste" and the specific

contents, "Cyclopyrimorate."

Segregation: Do not mix Cyclopyrimorate waste with incompatible materials. It may react

with strong oxidizing agents. Store it separately from other chemical waste streams such as

acids, bases, and oxidizers to prevent dangerous reactions.

Step-by-Step Disposal Procedure
Follow these steps for the disposal of solid Cyclopyrimorate and contaminated materials. For

solutions, absorb the liquid with a non-reactive absorbent material first.

Initial Containment: Collect any waste Cyclopyrimorate, including residues and

contaminated items (e.g., weigh boats, gloves, paper towels), in a designated hazardous

waste container.

Spill Management: In case of a spill, prevent further leakage and keep it away from drains or

water courses.

For solid spills, carefully sweep up the material to avoid generating dust and place it in the

designated waste container.
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For liquid spills or solutions, absorb with a liquid-binding material like diatomite or

universal binders.

Decontamination: Decontaminate surfaces and equipment that came into contact with

Cyclopyrimorate by scrubbing with alcohol. Collect all decontamination materials as

hazardous waste.

Container Management: Do not overfill the waste container; a general guideline is to fill it to

no more than 90% capacity. Ensure the container is sealed tightly.

Storage: Store the sealed waste container in a designated Satellite Accumulation Area

(SAA). This area must be under the control of laboratory personnel and inspected weekly for

any signs of leakage.

Disposal: Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. Do not pour Cyclopyrimorate down the drain or dispose of it in regular trash.

Regulatory Compliance
The disposal of chemical waste is governed by strict regulations. In the United States, the

primary federal regulation is the Resource Conservation and Recovery Act (RCRA), enforced

by the Environmental Protection Agency (EPA).
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Regulatory & Safety

Parameter
Requirement/Guideline Reference

Governing Regulation
Resource Conservation and

Recovery Act (RCRA)

Academic Laboratory Standard
EPA 40 CFR Part 262, Subpart

K

Waste Storage Time Limit

(SAA)

Up to 1 year for partially filled

containers

Waste Removal from SAA
Within 3 days after the

container becomes full

Container Status
Must be kept closed except

when adding waste

Container Compatibility
Must not react with the

chemical waste

Waste Segregation
Incompatible chemicals must

be stored separately

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

Cyclopyrimorate in a laboratory setting.
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Step 1: Don PPE
(Gloves, Goggles, Lab Coat)

Step 2: Collect Waste
(Solid Cyclopyrimorate &
Contaminated Materials)

Step 3: Place in a Labeled,
Compatible Hazardous

Waste Container

Step 4: Securely Seal
the Container

Step 5: Store Container in
Designated Satellite

Accumulation Area (SAA)

Step 6: Conduct Weekly
Inspections of SAA

Is the container full?

Monitor

Step 7: Arrange for Pickup
by EHS or Licensed
Waste Contractor

Final Disposal at an
Approved Waste Facility

No

Yes

Spill Occurs

Contain & Clean Up Spill
(Absorb liquid, sweep solid).

Place material in waste container.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Cyclopyrimorate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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